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Compound of Interest

Compound Name: Terpin

Cat. No.: B1216090

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for terpin
hydrate (cis-p-menthane-1,8-diol monohydrate), a well-known expectorant. This document
presents nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass
spectrometry (MS) data in a structured format, accompanied by detailed experimental
protocols. The logical workflow of spectral analysis and the fragmentation pathways are
visualized through diagrams to facilitate a deeper understanding of the molecular structure and
behavior of terpin hydrate.

Introduction

Terpin hydrate has a long history of use in pharmaceutical formulations for its expectorant
properties, aiding in the loosening of mucus and relieving congestion associated with
respiratory conditions.[1] A thorough understanding of its chemical structure and purity is
paramount for its application in drug development and research. Spectroscopic techniques are
indispensable tools for the structural elucidation and characterization of pharmaceutical
compounds. This guide focuses on the key spectroscopic methods used to analyze terpin
hydrate: NMR spectroscopy (*H and 13C), IR spectroscopy, and mass spectrometry.

Chemical Structure

The chemical structure of terpin hydrate, with a systematic numbering of carbon and hydrogen
atoms, is provided below. This numbering is used for the assignment of signals in the NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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